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Compound of Interest

Compound Name: AZD1979

Cat. No.: B605748

Application Note

Introduction

AZD1979 is a potent and selective antagonist of the Melanin-concentrating hormone receptor 1
(MCHR1), a G-protein coupled receptor primarily expressed in the central nervous system.[1]
[2] MCHRL1 is a key regulator of energy homeostasis, and its antagonism has been shown to
reduce food intake and increase energy expenditure, making it a promising target for the
treatment of obesity.[1][3][4] In vivo studies in diet-induced obese (DIO) mice and beagle dogs
have demonstrated that AZD1979 effectively reduces body weight, primarily by decreasing fat
mass.[1][3] This document provides detailed protocols for the preparation and administration of
AZD1979 for in vivo studies, based on established preclinical experimental data.

Mechanism of Action

Melanin-concentrating hormone (MCH) is an orexigenic neuropeptide that, upon binding to
MCHR1, activates downstream signaling pathways that promote food intake and weight gain.
AZD1979 competitively inhibits the binding of MCH to MCHR1, thereby blocking these
orexigenic signals. The specificity of AZD1979 for MCHR1 has been confirmed in studies
where the compound had no effect on food intake or body weight in MCHR1 knockout mice.[1]
[3] The primary physiological effects of AZD1979 administration are a reduction in food intake
and a preservation of energy expenditure, leading to a net negative energy balance and
subsequent weight loss.[1][3]
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Physicochemical Properties

Property Value Reference
Molecular Formula C25H26N40s MedKoo
Molecular Weight 462.5 g/mol MedKoo
CAS Number 1254035-84-1 MedKoo
Solubility Soluble in DMSO, not in water.  MedKoo

MCHR1 Signaling Pathway with AZD1979 Inhibition
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Start: Acclimatization of Animals

Randomization into Treatment Groups Preparation of AZD1979 Formulation

Daily Dosing (p.o.)

Daily Monitoring:
- Body Weight
- Food Intake
- Clinical Observations

Study Endpoint:
- Terminal Bleed (PK/PD)
- Tissue Collection (e.g., Brain, Fat)
- Body Composition Analysis

Interim Analysis (e.g., Glucose Tolerance Test)

Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing AZD1979 for In Vivo Efficacy Studies in
Obesity Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605748#how-to-prepare-azd1979-for-in-vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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